2,2,3,4-Tetramethylpentanoic acid

• CAS No.: 38495-02-2
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 2,2,3,4-tetramethylpentanoic acid
• InChI: InChI=1S/C9H18O2/c1-6(2)7(3)9(4,5)8(10)11/h6-7H,1-5H3,(H,10,11)
• InChI Key: NPMHELYJLOUPIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)C(C)(C)C(=O)O

Description

2,2,3,4-Tetramethylpentanoic acid is a branched-chain carboxylic acid with the molecular formula C₉H₁₈O₂ (inferred from structural analogs like 2,2,4,4-tetramethylpentanoic acid, CAS 3302-12-3 ). This compound features four methyl groups at the 2, 2, 3, and 4 positions of the pentanoic acid backbone, conferring significant steric hindrance and influencing its physicochemical properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

2.1.1 2,2,4,4-Tetramethylpentanoic Acid (CAS 3302-12-3)

• Molecular Formula : C₉H₁₈O₂.
• Molecular Weight : 158.24 g/mol .
• Properties : Highly branched structure reduces polarity, leading to lower solubility in water compared to linear isomers. Technical grades are used in polymer production and surfactants .
• Key Difference : The symmetrical 2,2,4,4-substitution pattern may enhance thermal stability compared to the asymmetrical 2,2,3,4-isomer.

2.1.2 3,5,5-Trimethylhexanoic Acid (CAS 3302-10-1)

• Molecular Formula : C₉H₁₈O₂.
• Molecular Weight : 158.24 g/mol .
• Properties: A major component of industrial isononanoic acid (≥97.5% purity). Used in coatings and lubricants due to its resistance to oxidation .
• Key Difference: Longer carbon chain (hexanoic vs. pentanoic acid) increases hydrophobicity.

2.1.3 4-Methylpentanoic Acid (Isocaproic Acid, CAS 646-07-1)

• Molecular Formula : C₆H₁₂O₂.
• Molecular Weight : 116.16 g/mol .
• Properties : Linear structure with a single methyl group enhances solubility in polar solvents. Used in flavoring agents and pharmaceuticals .
• Key Difference : Reduced branching results in higher melting/boiling points compared to tetramethylated analogs.

Functionalized Derivatives

2.2.1 (2R,3S,4R)-2,3,4,5-Tetrahydroxypentanoic Acid (CAS 526-91-0)

• Molecular Formula : C₅H₁₀O₆.
• Molecular Weight : 166.1 g/mol .
• Properties : Hydroxyl groups increase hydrophilicity and reactivity (e.g., in chelation). Used in biochemical research .
• Key Difference: Functionalization with hydroxyl groups contrasts sharply with the hydrophobic methyl-dominated structure of 2,2,3,4-tetramethylpentanoic acid.

2.2.2 2,2,3,4-Tetramethylpentanoic Acid Methyl Ester (CAS 63399-68-8)

• Molecular Formula : C₁₀H₂₀O₂.
• Properties : Esterification reduces acidity and enhances volatility. Likely used as a synthetic intermediate in organic chemistry .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications
2,2,3,4-Tetramethylpentanoic acid*	C₉H₁₈O₂	~158.24 (inferred)	High branching, low polarity	Industrial intermediates, surfactants
2,2,4,4-Tetramethylpentanoic acid	C₉H₁₈O₂	158.24	Thermal stability	Polymer production
3,5,5-Trimethylhexanoic acid	C₉H₁₈O₂	158.24	Oxidation resistance	Coatings, lubricants
4-Methylpentanoic acid	C₆H₁₂O₂	116.16	Moderate polarity	Pharmaceuticals, flavors
(2R,3S,4R)-2,3,4,5-Tetrahydroxypentanoic acid	C₅H₁₀O₆	166.1	High hydrophilicity	Biochemical research

*Inferred properties based on structural analogs.

Research Findings and Industrial Relevance

• Branching Effects: Increased methyl substitution (e.g., 2,2,3,4-tetramethyl vs. 4-methyl) lowers melting/boiling points and solubility in water, favoring use in nonpolar solvents .
• Synthetic Utility: Methyl esters of branched pentanoic acids (e.g., CAS 63399-68-8) serve as precursors in fine chemical synthesis .
• Technical Grades: Isononanoic acid mixtures (containing 3,5,5-trimethylhexanoic acid) dominate industrial applications due to cost-effectiveness .

Q & A

Basic Research Questions

Q. How can 2,2,3,4-Tetramethylpentanoic acid be unambiguously identified in a mixture of branched carboxylic acids?

• Methodological Answer : Use a combination of high-resolution mass spectrometry (HRMS) to confirm the molecular formula (C₉H₁₈O₂, MW = 158.24 g/mol) and nuclear magnetic resonance (NMR) spectroscopy to resolve methyl group positions. For example, in $^1$H NMR, the unique branching pattern (2,2,3,4-tetramethyl) will show distinct splitting for methyl protons adjacent to the carboxyl group. Compare with reference spectra from PubChem or EPA DSSTox .

Q. What are the recommended safety protocols for handling 2,2,3,4-Tetramethylpentanoic acid in laboratory settings?

• Methodological Answer : Wear PPE (gloves, goggles, lab coat) to avoid skin/eye contact. Use fume hoods for synthesis steps involving volatile intermediates. For waste disposal, neutralize with a mild base (e.g., sodium bicarbonate) before transferring to hazardous waste containers. Documented protocols for similar branched carboxylic acids emphasize avoiding inhalation and ensuring proper ventilation .

Q. What synthetic routes are reported for 2,2,3,4-Tetramethylpentanoic acid?

• Methodological Answer : A two-step approach is common:

Esterification : React 2,2,3,4-tetramethylpentanol with a carboxylic acid chloride under reflux.

Hydrolysis : Treat the ester intermediate (e.g., methyl 2,2,3,4-tetramethylpentanoate, CAS 63399-68-8) with aqueous NaOH to yield the acid. Monitor reaction progress via thin-layer chromatography (TLC) and confirm purity via gas chromatography (GC) .

Advanced Research Questions

Q. How can researchers resolve spectral overlap in NMR analysis caused by methyl group crowding in 2,2,3,4-Tetramethylpentanoic acid?

• Methodological Answer : Use $^{13}$C NMR and DEPT-135 experiments to distinguish quaternary carbons from CH₃ groups. For $^1$H NMR, employ 2D-COSY or HSQC to correlate methyl protons with adjacent carbons. Deuterated benzene (C₆D₆) may enhance resolution by reducing solvent interference compared to CDCl₃ .

Q. What computational strategies predict the reactivity of 2,2,3,4-Tetramethylpentanoic acid in esterification or amidation reactions?

• Methodological Answer : Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to model steric effects from the branched structure. Analyze the electron density around the carboxyl group to predict nucleophilic attack efficiency. Compare results with experimental kinetic data from similar branched acids like 3,3-diethylpentanoic acid .

Q. What challenges arise in purifying 2,2,3,4-Tetramethylpentanoic acid, and how can they be mitigated?

• Methodological Answer : The branched structure reduces crystallinity, making distillation or recrystallization inefficient. Use column chromatography with a polar stationary phase (e.g., silica gel) and a hexane/ethyl acetate gradient. Alternatively, employ acid-base extraction to separate the compound from non-acidic byproducts .

Data Contradictions and Reproducibility

Q. Why do reported melting points for 2,2,3,4-Tetramethylpentanoic acid vary across studies?

• Methodological Answer : Technical-grade mixtures (e.g., isononanoic acid) containing the compound may report lower melting points (~–70°C) due to isomer impurities. For pure samples, verify via differential scanning calorimetry (DSC) and cross-reference with CAS 3302-12-3. Discrepancies highlight the need for rigorous purity assessment (e.g., ≥95% by HPLC) .

Q. How can researchers address inconsistencies in biological activity data for branched carboxylic acids like 2,2,3,4-Tetramethylpentanoic acid?

• Methodological Answer : Standardize bioassays using a common cell line (e.g., HEK-293) and control for isomer contamination via LC-MS. For antimicrobial studies, compare minimum inhibitory concentrations (MICs) against structurally related acids (e.g., 2-(2-Methylphenyl)pentanoic acid) to identify structure-activity relationships .